N-[Cyano-(2,4-dimethoxyphenyl)methyl]-2-(cyclohexen-1-yl)acetamide

• IUPAC Name: N-[cyano-(2,4-dimethoxyphenyl)methyl]-2-(cyclohexen-1-yl)acetamide
• InChI: InChI=1S/C18H22N2O3/c1-22-14-8-9-15(17(11-14)23-2)16(12-19)20-18(21)10-13-6-4-3-5-7-13/h6,8-9,11,16H,3-5,7,10H2,1-2H3,(H,20,21)
• InChI Key: YZMYMSURGDDZGF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(C#N)NC(=O)CC2=CCCCC2)OC
• Molecular Formula: C18H22N2O3
• Molecular Weight: 314.4 g/mol

Description

“N-[Cyano-(2,4-dimethoxyphenyl)methyl]-2-(cyclohexen-1-yl)acetamide” is a chemical compound with the molecular formula C11H12N2O3 and a molecular weight of 220.22. It is a specialty product used for proteomics research.

Synthesis Analysis

The synthesis of cyanoacetamides, such as “this compound”, can be carried out in several ways. The most versatile and economical method involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates, using different reaction conditions to yield cyanoacetamide derivatives.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the SMILES notation: COC1=CC(=C(C=C1)NC(=O)CC#N)OC. This notation provides a way to represent the structure of the molecule in a linear format.

Chemical Reactions Analysis

Cyanoacetamide-N-derivatives are privileged structures and are considered one of the most important precursors for heterocyclic synthesis. They are utilized extensively as reactants where the carbonyl and the cyano functions of these compounds are suitably situated to enable reactions with common bidentate reagents to form a variety of heterocyclic compounds.

Scientific Research Applications

Anesthetic Applications

N-[Cyano-(2,4-dimethoxyphenyl)methyl]-2-(cyclohexen-1-yl)acetamide, similar to ketamine in structure, has potential applications as an anesthetic. Ketamine, a related compound, has been studied extensively for its anesthetic properties, indicating a possibility that analogs like this compound could have similar applications. For example, ketamine was found effective in producing surgical depth anesthesia in animal studies (Shucard, Andrew, & Beauford, 1975). Another study evaluated ketamine for obstetric anesthesia, providing insights into its pharmacokinetics and safety profile (Little et al., 1972).

Chemical Synthesis and Modifications

The chemical synthesis and modification of ketamine-like compounds, including this compound, is a significant area of research. A review on the synthetic efforts towards ketamine and its analogs highlights the ongoing research in developing new compounds with potentially improved properties or different applications (Jose, Dimitrov, & Denny, 2018). The synthesis of ketamine derivatives through various chemical reactions, such as the Mannich reaction, demonstrates the versatility and potential for creating a range of analogs (Masaud et al., 2022).

Pharmaceutical and Clinical Potential

The structural and pharmacological similarities of this compound to known compounds like ketamine suggest potential pharmaceutical applications. Studies on ketamine have revealed its multifaceted role, including its use as an analgesic and potential antidepressant, indicating possible areas of clinical research for its analogs (Hayley et al., 2015). Additionally, the exploration of ketamine’s cardiovascular effects provides insights into the safety profile that could be relevant for its analogs (Traber, Wilson, & Priano, 1968).